(6-cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine

• IUPAC Name: (6-cyclopropyl-1-prop-2-ynylimidazo[1,2-b]pyrazol-7-yl)methanamine
• InChI: InChI=1S/C12H14N4/c1-2-5-15-6-7-16-12(15)10(8-13)11(14-16)9-3-4-9/h1,6-7,9H,3-5,8,13H2
• InChI Key: PKPJNUPARPJKRB-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=CN2C1=C(C(=N2)C3CC3)CN
• Molecular Formula: C12H14N4
• Molecular Weight: 214.27 g/mol

Description

(6-cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine, also known as CPIP, is a novel imidazopyridine compound that has recently been synthesized and studied for its potential applications in scientific research. CPIP is a derivative of imidazopyridine and has been found to possess unique and interesting properties that make it a promising compound for further research. CPIP has been found to have a wide range of applications in scientific research, including in biochemical and physiological studies, as well as in lab experiments.

Scientific Research Applications

Cytoprotective Activity

Research has demonstrated that imidazole and pyrazole derivatives, such as (6-cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine, exhibit significant cytoprotective activity. These compounds have been synthesized and evaluated for their ability to inhibit gastric lesions induced by HCl-ethanol and stress in animal models, showcasing their potential in the development of cytoprotective drugs for treating gastric mucosal ulcers. The mechanism behind this protective effect may involve the enhancement of bicarbonate secretion, highlighting a promising avenue for gastric ulcer treatment (Ikeda et al., 1997).

Anticonvulsant Activity

Imidazo[1,2-b]pyrazole derivatives have also been investigated for their anticonvulsant properties. Analogues of these compounds, including those with structural similarities to this compound, have been synthesized and tested in animal models. The results indicate that these compounds can effectively mitigate seizures, suggesting their potential use as anticonvulsant agents. This research opens up new possibilities for treating epilepsy and other seizure-related disorders (Kelley et al., 1995).

Antipsychotic Potential

The fluorinated imidazo[1,2-a]pyridine derivatives, structurally related to imidazo[1,2-b]pyrazoles, have shown promise as novel antipsychotic agents. These compounds exhibit high affinity and positive allosteric modulation at the GABA-A receptor, and one of the leading compounds demonstrated antipsychotic-like activity in rat models without the typical dopaminergic side effects associated with conventional antipsychotics. This suggests that this compound and its derivatives could offer a new approach to antipsychotic treatment with potentially fewer side effects (Marcinkowska et al., 2016).

Anti-Cancer Research

Compounds structurally similar to this compound have been explored for their potential in cancer treatment. These studies include the synthesis and evaluation of novel anti-cancer agents targeting specific metabolic pathways, with some compounds showing promise in preclinical models of cancer. The exploration of these compounds could lead to the development of new therapies for treating various types of cancer (Lee et al., 2004).